Cas no 501367-05-1 (4H-Thieno[2,3-d][1,3]oxazin-4-one, 2-(hexadecylamino)-6-methyl-)
![4H-Thieno[2,3-d][1,3]oxazin-4-one, 2-(hexadecylamino)-6-methyl- structure](https://www.kuujia.com/scimg/cas/501367-05-1x500.png)
501367-05-1 structure
Product name:4H-Thieno[2,3-d][1,3]oxazin-4-one, 2-(hexadecylamino)-6-methyl-
CAS No:501367-05-1
MF:C23H38N2O2S
MW:406.625025272369
CID:1558329
4H-Thieno[2,3-d][1,3]oxazin-4-one, 2-(hexadecylamino)-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4H-Thieno[2,3-d][1,3]oxazin-4-one, 2-(hexadecylamino)-6-methyl-
- 2-(Hexadecylamino)-6-methyl-4H-thieno[2,3-d][1,3]oxazin-4-one
-
- Inchi: 1S/C23H38N2O2S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-24-23-25-21-20(22(26)27-23)18-19(2)28-21/h18H,3-17H2,1-2H3,(H,24,25)
- InChI Key: DRTKZRKWNIZDSE-UHFFFAOYSA-N
- SMILES: O1C(=O)C2C=C(C)SC=2N=C1NCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 406.26564
Experimental Properties
- Density: 1.09±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 522.2±52.0 °C(Predicted)
- PSA: 50.69
- pka: 3.72±0.20(Predicted)
4H-Thieno[2,3-d][1,3]oxazin-4-one, 2-(hexadecylamino)-6-methyl- Related Literature
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A. Martin-Calvo,J. J. Gutiérrez-Sevillano,J. B. Parra,C. O. Ania,S. Calero Phys. Chem. Chem. Phys., 2015,17, 24048-24055
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Samantha R. Levine,Kimberly E. Beatty Chem. Commun., 2016,52, 1835-1838
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Michael J. Hertaeg,Heather McLiesh,Julia Walker,Gil Garnier Analyst, 2021,146, 6970-6980
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Kui-Suo Yang,Yi-Lian Li,Yang-Yang Ma,Li-Na Feng,An-Ping Wu,Yan Qiao,Jin-Rong Bao,Wen-Xian Li,Xiao-Wei Zhu,Ran-Bo Yu CrystEngComm, 2018,20, 6351-6357
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